Cas no 241488-44-8 (1,8-Naphthyridine,7-[(4-chlorophenyl)methyl]-2,4-bis(trifluoromethyl)-)

• Product Name: 1,8-Naphthyridine,7-[(4-chlorophenyl)methyl]-2,4-bis(trifluoromethyl)-
• CAS No: 241488-44-8
• MF: C₁₇H₉ClF₆N₂
• MW: 390.710183858871
• CID: 245677
• Update Time: 2024-01-26

1,8-Naphthyridine,7-[(4-chlorophenyl)methyl]-2,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine,7-[(4-chlorophenyl)methyl]-2,4-bis(trifluoromethyl)-
• 1,8-Naphthyridine,7-[(4-chlorophenyl)methyl]-2,4-bis(trifluoromethyl)-(9CI)
• 1,8-Naphthyridine, 7-[(4-chlorophenyl)methyl]-2,4-bis(trifluoromethyl)-

• Inchi： 1S/C17H9ClF6N2/c18-10-3-1-9(2-4-10)7-11-5-6-12-13(16(19,20)21)8-14(17(22,23)24)26-15(12)25-11/h1-6,8H,7H2
• InChI Key： GGQHBAKUYGRPEX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(CC3=CC=C(Cl)C=C3)N=2)C(C(F)(F)F)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 390.03597
• Monoisotopic Mass: 390.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78